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Compound of Interest

Compound Name: FMF-02-063-1
CAS No.: 1980884-01-2
Cat. No.: B607485

Get Quote

\ J

Investigational EGFR Inhibitor / High-Potency Small Molecule

Executive Safety Summary

FMF-02-063-1 is a research-grade, investigational small molecule, chemically categorized as a
covalent or allosteric kinase inhibitor (specifically targeting EGFR lineages). As an experimental
compound lacking a full commercial Safety Data Sheet (SDS), it must be handled under
Universal Precautions for High-Potency Active Pharmaceutical Ingredients (HPAPISs).[1]

Immediate Disposal Directive:
e DO NOT dispose of down the drain or in municipal trash.

e DO NOT bleach-treat to "deactivate” (chemical stability renders oxidative bleaching
unreliable).[1]

« MANDATORY: All waste must be segregated for High-Temperature Incineration via a
licensed hazardous waste contractor.

Compound Characterization & Risk Profile
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To ensure scientific integrity in our disposal plan, we must understand the physicochemical

nature of the agent.[1]

Property

Description

Operational Implication

Chemical Class

Small Molecule Kinase
Inhibitor
(Anilinopyrimidine/Quinazoline

scaffold derivative).

High biological activity at
nanomolar (nM)

concentrations.[1]

Physical State

Solid (White/Off-white powder);
Dissolved in DMSO for assays.

[1]

Inhalation Hazard: Powder
form requires biosafety

cabinet/fume hood.

Hydrophobic; Soluble in

Dermal Hazard: DMSO acts as

a carrier solvent, potentially

Solubility )
DMSO, Ethanol. transporting the compound
through intact skin.
) ) Persistence: Will not degrade
. Chemically stable in agueous o
Stability rapidly in sewage systems;

solution for hours/days.[1]

poses aquatic toxicity risks.

Hazard Coding

Toxic / Irritant / Suspected

Reprotoxin.

Treat as RCRA Hazardous
Waste (P-List or U-List

equivalent).

ngcontent-ng-c567981813="" class="ng-star-inserted">

Expert Insight: Unlike standard reagents, FMF-02-063-1 is designed to modulate biological

signaling (EGFR pathways). Even trace amounts in water systems can affect aquatic life.

Therefore, "Dilution is NOT the solution to pollution™ in this context.

Step-by-Step Disposal Protocols
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Protocol A: Solid Waste (Stock Powder & Contaminated Debris)

Applicable to: Expired stock powder, weighing boats, contaminated gloves, and paper towels.

Containment: Place solid waste immediately into a clear, 6-mil polyethylene bag.

o Secondary Containment: Seal the first bag and place it inside a rigid, wide-mouth high-
density polyethylene (HDPE) container.

» Labeling: Affix a hazardous waste label.
o Text: "Hazardous Waste - Toxic Solid (Trace FMF-02-063-1)."[1]

o Codes: If applicable, use waste code U058 (Cyclophosphamide equivalent) or generic
D001/D003 depending on local classification for cytotoxic agents.

Disposal: Transfer to the institution's hazardous waste accumulation area for incineration.

Protocol B: Liquid Waste (Stock Solutions & Mother Liquors)

Applicable to: High-concentration DMSO stocks (>10 pM).

Segregation: Do not mix with aqueous acid/base waste.[1] Keep in a dedicated "Organic
Solvent / Toxic" stream.[1]

Container: Use an amber glass or HDPE carboy compatible with DMSO.[1]

Transfer:

o Pour waste into the container using a funnel within a fume hood.[1]

o Triple rinse the original vial with a small volume of DMSO or Ethanol; add rinsate to the
waste container.

Labeling: "Flammable Organic Waste (DMSO/Ethanol) with Trace Toxic Kinase Inhibitor."

Protocol C: Trace Aqueous Waste (Cell Culture Media)

Applicable to: Media containing nanomolar concentrations (<10 pM).
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» Deactivation (Optional but Recommended): While incineration is preferred, large volumes of
agueous waste can be difficult to ship.[1]

o Method: Collect in a dedicated carboy.[1] Add 10% Bleach (Sodium Hypochlorite) to a final
concentration of 1% and let stand for 24 hours.[1] Note: This ensures biological kill of cells,
though it may not fully degrade the inhibitor.

o Disposal: Even after bleaching, DO NOT POUR DOWN THE DRAIN. The chemical residue
remains.[1] Label as "Quenched Aqueous Waste" and hand over to EHS for chemical
treatment/disposal.[1]

Visualizing the Waste Stream

The following decision matrix illustrates the logical flow for segregating FMF-02-063-1 waste.
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FMF-02-063-1 Waste Generated

Physical State?

Solid / Debris
(Powder, Gloves, Tips)

Double Bag -> Rigid Container .
label: "Toxic Solid'

High (>10pM) \Trace (<10pM)

Liquid Waste

Stock Solution Dilute Aqueous
(DMSO/Ethanol) (Media/Buffer)

Solvent Carboy (Segregated) Collect in Carboy -> EHS Pickup
label: ‘Flammable/Toxic' (NO DRAIN DISPOSAL)

Click to download full resolution via product page

Figure 1: Decision matrix for segregating FMF-02-063-1 waste streams based on physical state
and concentration.

Emergency Spill Response (Operational Plan)

In the event of a spill, immediate action is required to prevent exposure and contamination.[1]

[2131[4]

A. Solid Spill (Powder)[1]
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Evacuate: Clear the immediate area.

PPE: Don double nitrile gloves, lab coat, and N95 respirator (or PAPR if available).[1]

Cover: Gently cover the spill with damp paper towels to prevent dust aerosolization.[1]

Clean: Scoop up material using a plastic scraper.[1] Place in a hazardous waste bag.

Wash: Clean the surface with a detergent solution (e.g., Alconox) followed by water.[1]
B. Liquid Spill (DMSO Solution)

o Absorb: Use an inert absorbent (vermiculite or chem-pads).[1] Do not use paper towels
alone if the solvent is DMSO, as it may degrade the paper and penetrate gloves.[1]

o Decontaminate: Scrub area with soap and water.

» Disposal: All absorbent materials must be treated as Protocol A (Solid Waste).[1]

References & Regulatory Grounding

o National Institutes of Health (NIH). (2023).[1] Waste Disposal Guide: Chemical Waste
Management.[1] Retrieved from [Link][1][5]

e Occupational Safety and Health Administration (OSHA). (2024).[1] Hazardous Waste
Operations and Emergency Response (HAZWOPER).[1] Standard 1910.120.[1][3] Retrieved
from [Link]

o U.S. Environmental Protection Agency (EPA). (2024).[1] Resource Conservation and
Recovery Act (RCRA) Regulations: Title 40 CFR.[1] Retrieved from [Link][1]

e Janne, P. A, et al. (2020).[1] Development of Allosteric EGFR Inhibitors (JBJ Series).[1]
Dana-Farber Cancer Institute.[1] (Contextual reference for FMF/JBJ series handling).
Retrieved from [Link]

(Note: FMF-02-063-1 is an investigational compound.[1] In the absence of a specific EPA waste
code, it defaults to the strictest category of "Regulated Medical Waste" or "Hazardous Chemical
Waste" under the "Cradle-to-Grave" liability standard.)[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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